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Compound of Interest

Compound Name: PD 135158

Cat. No.: B15616566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the antipsychotic potential of PD 135158, a selective

cholecystokinin B (CCK-B) receptor antagonist. By examining its pharmacological profile, its

effects in preclinical models of psychosis, and its interaction with key neurotransmitter systems,

this document provides a comprehensive overview for professionals in the field of

neuropharmacology and drug development.

Core Concepts: The Cholecystokinin-Dopamine
Hypothesis of Psychosis
The rationale for investigating CCK-B antagonists as potential antipsychotics stems from the

well-established interplay between cholecystokinin (CCK) and dopamine (DA) in the brain,

particularly within the mesolimbic pathway, a critical circuit implicated in the pathophysiology of

psychosis. Endogenous CCK has been shown to modulate dopamine release, and an

imbalance in this system is hypothesized to contribute to the hyperdopaminergic state

associated with psychotic symptoms. PD 135158, by selectively blocking CCK-B receptors, is

proposed to normalize this dopaminergic hyperactivity, thereby exerting an antipsychotic effect.
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Quantitative Pharmacological Profile of PD 135158
The binding affinity of PD 135158 for cholecystokinin receptor subtypes is a critical determinant

of its pharmacological action. The following table summarizes the available quantitative data.

Receptor
Subtype

Ligand
Paramete
r

Value
(nM)

Species
Tissue
Source

Referenc
e

CCK-B PD 135158 IC50 0.1 Mouse
Cerebral

Cortex
[1]

CCK-A PD 135158 IC50 26 Rat Pancreas [1]

Note: IC50 (half-maximal inhibitory concentration) is a measure of the concentration of a drug

that is required for 50% inhibition in vitro. A lower IC50 value indicates a higher binding affinity.

Preclinical Evidence for Antipsychotic-Like Activity
The antipsychotic potential of PD 135158 has been investigated in established animal models

that are predictive of clinical efficacy.

Latent Inhibition Model
Latent inhibition (LI) is a behavioral phenomenon where repeated pre-exposure to a neutral

stimulus retards the subsequent conditioning to that stimulus. Deficits in LI are observed in

schizophrenia and can be induced in rodents by dopamine agonists. The ability of a compound

to potentiate LI is considered a strong indicator of antipsychotic-like activity.

A key study demonstrated that PD 135158 enhances latent inhibition in a conditioned

suppression of drinking paradigm in rats, an effect similar to that of the typical antipsychotic

haloperidol[2]. This suggests that PD 135158 may share a common mechanism of action with

established antipsychotic drugs in this predictive model.

Conditioned Reward Model
The mesolimbic dopamine system is central to the processing of reward and motivation.

Dysregulation of this system is a hallmark of psychosis. The conditioned reward paradigm

assesses the motivational properties of stimuli associated with reward.
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Research has shown that direct microinjection of PD 135158 into the nucleus accumbens, a

key region in the reward pathway, potentiates the behavioral response to a conditioned reward

when co-administered with amphetamine[3]. This finding suggests that endogenous CCK,

acting via CCK-B receptors in the nucleus accumbens, may normally inhibit dopamine-

mediated reward-related behaviors, and that blockade of these receptors by PD 135158 can

disinhibit this system[3].

Experimental Protocols
Conditioned Suppression of Drinking (Latent Inhibition)
This protocol is designed to assess the effect of a test compound on the ability of rats to ignore

a previously irrelevant stimulus.

Phases of the Experiment:

Water Deprivation and Habituation: Rats are typically water-deprived for a set period (e.g.,

23 hours) to motivate drinking behavior. They are then habituated to the experimental

chambers, where they learn to drink from a lick tube.

Pre-exposure Phase: On subsequent days, one group of rats (the pre-exposed group) is

repeatedly presented with a neutral stimulus, such as a tone, without any consequence. The

other group (the non-pre-exposed group) is placed in the chambers for the same duration

but does not receive the stimulus.

Conditioning Phase: All rats are then subjected to a conditioning session where the neutral

stimulus (the tone) is paired with a mild aversive stimulus, typically a foot shock.

Test Phase: Finally, the effect of the conditioned stimulus on drinking behavior is assessed.

The suppression of drinking during the presentation of the tone is measured. A smaller

suppression ratio in the pre-exposed group compared to the non-pre-exposed group

indicates the presence of latent inhibition.

Drug Administration: PD 135158 (0.001, 0.01, and 0.1 mg/kg) or vehicle is typically

administered intraperitoneally before the conditioning phase to assess its ability to potentiate

latent inhibition[2].
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Conditioned Reward (Intra-Accumbens Microinjection)
This protocol investigates the role of CCK-B receptors within the nucleus accumbens in

modulating reward-related behaviors.

Phases of the Experiment:

Surgery: Rats are surgically implanted with cannulae aimed at the nucleus accumbens to

allow for direct microinjections of the test compound.

Conditioning: Rats are trained in a chamber where they learn to associate a specific

environment or cue (e.g., a textured floor or a light) with a food reward. This is often done

using a conditioned place preference (CPP) paradigm, where the time spent in the reward-

paired environment is measured.

Test Phase: Following conditioning, the animals' preference for the reward-paired

environment is tested in the absence of the primary reward. An increase in time spent in the

reward-paired environment indicates a conditioned response.

Drug Administration: PD 135158 (10 micrograms in 0.5 microliters) is microinjected directly into

the nucleus accumbens prior to the test phase to determine its effect on the expression of the

conditioned reward behavior[3]. Often, it is co-administered with a dopamine agonist like

amphetamine to assess its modulatory effects on dopamine-driven behavior[3].

Signaling Pathways and Mechanism of Action
The antipsychotic potential of PD 135158 is believed to be mediated through its modulation of

dopamine signaling in the mesolimbic pathway via the blockade of CCK-B receptors.

Experimental Workflow for Preclinical Antipsychotic
Screening
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Preclinical evaluation workflow for PD 135158.

CCK-B Receptor Signaling Pathway
CCK-B receptors are G-protein coupled receptors (GPCRs) that primarily couple to the Gq

alpha subunit.
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Canonical CCK-B receptor signaling cascade.
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Dopamine D2 Receptor Signaling Pathway
Dopamine D2 receptors are GPCRs that couple to the Gi/o alpha subunit, leading to an

inhibitory effect on adenylyl cyclase.
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Canonical Dopamine D2 receptor signaling cascade.
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Proposed Interaction of CCK-B and Dopamine D2
Receptor Signaling in a Mesolimbic Neuron
Evidence suggests that CCK-B and D2 receptors are co-localized on neurons within the

nucleus accumbens and that CCK-B receptor activation can modulate dopamine release. The

antagonistic action of PD 135158 on CCK-B receptors is thought to disinhibit dopamine

neurons, leading to a normalization of dopamine signaling.
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Hypothesized interaction of CCK-B and D2 receptors.

Conclusion and Future Directions
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PD 135158, as a selective CCK-B receptor antagonist, demonstrates significant antipsychotic

potential in preclinical models. Its ability to enhance latent inhibition and modulate conditioned

reward behavior, coupled with its targeted action on the CCK-B system, positions it as a

promising candidate for the development of novel antipsychotic therapies. Further research is

warranted to fully elucidate its clinical efficacy and safety profile in treating psychotic disorders.

The continued exploration of the CCK-dopamine interaction offers a valuable avenue for the

discovery of new therapeutic strategies for schizophrenia and other psychiatric conditions

characterized by dopaminergic dysregulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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